N-(2,4-difluorophenyl)-2-[2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl]acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-[2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-1-yl]acetamide
• InChI: InChI=1S/C21H14F2N4O3/c22-14-8-9-17(16(23)11-14)24-18(28)12-27-10-4-7-15(21(27)29)20-25-19(26-30-20)13-5-2-1-3-6-13/h1-11H,12H2,(H,24,28)
• InChI Key: QFQKVZGJHOWBNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CN(C3=O)CC(=O)NC4=C(C=C(C=C4)F)F
• Molecular Formula: C21H14F2N4O3
• Molecular Weight: 408.4 g/mol

Description

N-(2,4-difluorophenyl)-2-[2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl]acetamide is a useful research compound. Its molecular formula is C21H14F2N4O3 and its molecular weight is 408.365. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactivity

Research in chemical synthesis and reactivity explores novel synthetic routes and the reactivity of compounds with structural similarities to the specified acetamide derivative. For example, studies have investigated the synthesis of acetamide, isoxazolidine, and isoxazoline derivatives as corrosion inhibitors, highlighting the diverse reactivity of acetamide-based compounds in creating materials with potential industrial applications (Yıldırım & Çetin, 2008).

Biological Activities

In the realm of medicinal chemistry, acetamide derivatives are explored for their biological activities, including antimicrobial, anticancer, and enzyme inhibition properties. For instance, novel acetamide derivatives have been synthesized and evaluated for their Src kinase inhibitory and anticancer activities, underscoring the therapeutic potential of such molecules (Fallah-Tafti et al., 2011). Additionally, certain acetamide derivatives have been investigated for their antimicrobial efficacy, providing insights into the potential for developing new antibiotics or antiseptics (Iqbal et al., 2017).